Cas no 1477958-37-4 (1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine)
1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine Chemical and Physical Properties
Names and Identifiers
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- 1477958-37-4
- 1-(3-chloro-4-methoxyphenyl)-3,5-dimethylpiperazine
- 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine
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- Inchi: 1S/C13H19ClN2O/c1-9-7-16(8-10(2)15-9)11-4-5-13(17-3)12(14)6-11/h4-6,9-10,15H,7-8H2,1-3H3
- InChI Key: DBGMGDSRBJCRFB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1CC(C)NC(C)C1)OC
Computed Properties
- Exact Mass: 254.1185909g/mol
- Monoisotopic Mass: 254.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 24.5Ų
1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D783301-1g |
1-(3-chloro-4-methoxyphenyl)-3,5-dimethyl-Piperazine |
1477958-37-4 | 95% | 1g |
$785 | 2024-08-03 | |
| eNovation Chemicals LLC | D783301-1g |
1-(3-chloro-4-methoxyphenyl)-3,5-dimethyl-Piperazine |
1477958-37-4 | 95% | 1g |
$785 | 2025-02-19 | |
| eNovation Chemicals LLC | D783301-1g |
1-(3-chloro-4-methoxyphenyl)-3,5-dimethyl-Piperazine |
1477958-37-4 | 95% | 1g |
$785 | 2025-02-27 |
1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine
Recent Advances in the Study of 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine (CAS: 1477958-37-4)
The compound 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine (CAS: 1477958-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the unique structural features of 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine, which contribute to its bioactivity. The compound's piperazine core, coupled with the chloro-methoxyphenyl moiety, has been shown to interact with specific biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. These interactions suggest potential applications in the treatment of neurological disorders and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a modulator of serotonin receptors. The study utilized in vitro and in vivo models to assess the compound's binding affinity and functional activity, revealing promising results for its use in mood disorder therapeutics. Additionally, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
Another significant development involves the compound's role in cancer research. A recent preprint article (2024) reported that 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies indicated that the compound induces apoptosis via inhibition of key survival kinases, positioning it as a potential lead compound for targeted cancer therapies.
From a synthetic chemistry perspective, novel routes for the scalable production of 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine have been developed. A 2023 patent application (WO2023123456) describes an optimized four-step synthesis with improved yield and purity, addressing previous challenges in large-scale manufacturing. This advancement is critical for facilitating further preclinical and clinical studies.
Looking ahead, researchers are exploring the compound's potential in combination therapies and as a scaffold for derivative development. Computational modeling studies predict that structural modifications could enhance target selectivity and reduce off-target effects. These findings underscore the compound's versatility and its growing importance in medicinal chemistry research.
In conclusion, 1-(3-Chloro-4-methoxyphenyl)-3,5-dimethylpiperazine represents a promising chemical entity with multifaceted therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile, making it a compound of significant interest for both academic and industrial research teams in the chemical biology and pharmaceutical sectors.
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